4-[Methyl(propan-2-yl)amino]benzoic acid hydrochloride

• IUPAC Name: 4-[methyl(propan-2-yl)amino]benzoic acid;hydrochloride
• InChI: InChI=1S/C11H15NO2.ClH/c1-8(2)12(3)10-6-4-9(5-7-10)11(13)14;/h4-8H,1-3H3,(H,13,14);1H
• InChI Key: WVDPPCUJKRQZQQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C)C1=CC=C(C=C1)C(=O)O.Cl
• Molecular Formula: C11H16ClNO2
• Molecular Weight: 229.70 g/mol
• CAS RN: 1235439-72-1

Description

“4-[Methyl(propan-2-yl)amino]benzoic acid hydrochloride” is a chemical compound with the CAS Number: 1235439-72-1. It has a molecular weight of 229.71 and its IUPAC name is 4-[isopropyl(methyl)amino]benzoic acid hydrochloride.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI code: 1S/C11H15NO2.ClH/c1-8(2)12(3)10-6-4-9(5-7-10)11(13)14;/h4-8H,1-3H3,(H,13,14);1H. This compound has a similar structure to “Benzoic acid, 4-amino-, methyl ester” which has a molecular weight of 151.1626.

Physical And Chemical Properties Analysis

“this compound” is a powder that should be stored at room temperature. More specific physical and chemical properties are not available in the search results.

Scientific Research Applications

Amino Acid Derivatives and Sulfonamide Synthesis

• The creation of new amino acid derivatives has been explored, such as those of 4-(1-oxo-1H-isochromen-3-yl)benzenesulfonyl chloride, which interacts with amino acid methyl esters in specific solvents, leading to corresponding amino acid sulfonamide derivatives (Riabchenko et al., 2020).

Synthesis of Complex Chemical Compounds

• Complex synthesis processes involving multiple steps have been documented, such as the creation of 4-amino-5-chloro-N[2-(diethylamino)ethyl]-2-[(butan-2-on-3-yl)oxy]-[carbonyl-14C]benzamide hydrochloride, showing the intricate steps needed to synthesize such compounds (Standridge & Swigor, 1991).

Doping of Polyaniline with Benzoic Acids

• Benzoic acid and its derivatives, such as 4-methylbenzoic acid, have been used as dopants for polyaniline. These dopants influence the conductivity and other properties of polyaniline, indicating a potential application in materials science (Amarnath & Palaniappan, 2005).

Aminolysis and Hydrolysis in Chemical Synthesis

• The process of aminolysis and hydrolysis has been explored using various benzoic acid derivatives, leading to the synthesis of novel chromones. These reactions demonstrate the versatility of benzoic acid derivatives in organic synthesis (Jones, 1981).

Photodecomposition Studies

• Studies on the ultraviolet irradiation of chlorobenzoic acids, including 4-chlorobenzoic acid, have shown that they can be decomposed to produce hydroxybenzoic acids and benzoic acid itself. This kind of research is vital for understanding the environmental impact of these compounds (Crosby & Leitis, 1969).

Infrared Spectroscopy and Molecular Structure Analysis

• The molecular structure and behavior of benzoic acid derivatives have been studied using infrared spectroscopy, providing insights into their physical and chemical properties in different states (Gopal, Jose, & Biswas, 1967).

Mechanism of Action

The mechanism of action for “4-[Methyl(propan-2-yl)amino]benzoic acid hydrochloride” is not specified in the search results. The mechanism of action would depend on the specific application of the compound, which is not provided in the available resources.

Safety and Hazards

This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Safety measures include washing thoroughly after handling, wearing protective clothing, and avoiding breathing dust/fume/gas/mist/vapors/spray.

Future Directions

The future directions for “4-[Methyl(propan-2-yl)amino]benzoic acid hydrochloride” are not specified in the search results. The potential applications and research directions would depend on the specific properties and activities of the compound, which would require further investigation.